isoxochitlolone
isoxochitlolone
Brand Name:
Vulcanchem
CAS No.:
140670-89-9
VCID:
VC0140328
InChI:
InChI=1S/C18H20O2/c1-11-7-14-13(9-16(11)19)8-12-5-4-6-18(2,3)15(12)10-17(14)20/h4-5,7-9,15,19H,6,10H2,1-3H3/t15-/m1/s1
SMILES:
CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O
Molecular Formula:
C18H20O2
Molecular Weight:
268.3 g/mol
isoxochitlolone
CAS No.: 140670-89-9
Main Products
VCID: VC0140328
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol
| CAS No. | 140670-89-9 |
|---|---|
| Product Name | isoxochitlolone |
| Molecular Formula | C18H20O2 |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | (11S)-5-hydroxy-6,12,12-trimethyltricyclo[9.4.0.03,8]pentadeca-1,3(8),4,6,14-pentaen-9-one |
| Standard InChI | InChI=1S/C18H20O2/c1-11-7-14-13(9-16(11)19)8-12-5-4-6-18(2,3)15(12)10-17(14)20/h4-5,7-9,15,19H,6,10H2,1-3H3/t15-/m1/s1 |
| Standard InChIKey | MPIUDNRLVNSATN-OAHLLOKOSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C3C=CCC([C@@H]3CC2=O)(C)C)C=C1O |
| SMILES | CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O |
| Canonical SMILES | CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O |
| Synonyms | isoxochitlolone |
| PubChem Compound | 126586 |
| Last Modified | Nov 11 2021 |
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